Cas no 139005-22-4 (3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-)
139005-22-4 structure
Product Name:3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-
CAS No:139005-22-4
MF:C10H7BrO3
MW:255.064782381058
CID:1259362
Update Time:2024-08-04
3-Butenoic acid, 4-(4-bromophenyl)-2-oxo- Chemical and Physical Properties
Names and Identifiers
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- 3-Butenoic acid, 4-(4-bromophenyl)-2-oxo-
- (E)-4-(4-bromophenyl)-2-oxobut-3-enoic acid
- 3-Oxo-1t-(4-brom-phenyl)-buten-(1)-saeure-(4)
- 4-bromo-(3-carboxyl-3-oxoprop-1-enyl)benzene
- 4t-(4-bromo-phenyl)-2-oxo-but-3-enoic acid
- 4t-(4-Brom-phenyl)-2-oxo-but-3-ensaeure
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- Inchi: 1S/C10H7BrO3/c11-8-4-1-7(2-5-8)3-6-9(12)10(13)14/h1-6H,(H,13,14)
- InChI Key: PNTNYSBERFXLNE-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(=O)C=CC1=CC=C(Br)C=C1
Computed Properties
- Exact Mass: 253.95800
- Monoisotopic Mass: 253.958
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- Density: 1.647±0.06 g/cm3(Predicted)
- Melting Point: 143 °C(Solv: benzene (71-43-2))
- Boiling Point: 377.6±34.0 °C(Predicted)
- PSA: 54.37000
- LogP: 2.11600
- pka: 2.22±0.54(Predicted)
3-Butenoic acid, 4-(4-bromophenyl)-2-oxo- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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